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Compound of Interest

Compound Name: 1,4-Dithiapentalene

Cat. No.: B052689 Get Quote

Introduction

The term "1,4-Dithiapentalene" does not refer to a commonly recognized stable chemical

entity in existing literature. It is likely that this query pertains to the stable, aromatic isomers of

thienothiophene, which are fused bicyclic compounds consisting of two thiophene rings. These

structures, particularly thieno[3,2-b]thiophene and thieno[2,3-b]thiophene, are of significant

interest to researchers, scientists, and drug development professionals due to their unique

electronic properties, high stability, and utility as building blocks in organic electronics and

pharmaceuticals. This guide provides a comprehensive overview of the stability, synthesis, and

reactivity of these important heterocyclic compounds.

Thienothiophenes are aromatic, bicyclic compounds with the molecular formula C₆H₄S₂. Three

stable constitutional isomers have been synthesized: thieno[3,2-b]thiophene, thieno[2,3-

b]thiophene, and thieno[3,4-b]thiophene.[1] This guide will focus on the two most widely studied

isomers, thieno[3,2-b]thiophene and thieno[2,3-b]thiophene, which are often compared to

naphthalene due to their bicyclic aromatic nature.[1]

Molecular Structures
The isomeric forms of thienothiophene are distinguished by the arrangement of the sulfur

atoms in the fused-ring system.
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Figure 1. Isomers of Thienothiophene
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Caption: Molecular structures of Thieno[3,2-b]thiophene and Thieno[2,3-b]thiophene.

Quantitative Data on Physicochemical Properties
The stability and physical properties of thienothiophene isomers are summarized in the table

below.
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Property Thieno[3,2-b]thiophene Thieno[2,3-b]thiophene

CAS Number 251-41-2 250-84-0

Molecular Formula C₆H₄S₂ C₆H₄S₂

Molecular Weight 140.23 g/mol 140.23 g/mol

Appearance White solid Colorless oil

Melting Point 56.0-56.5 °C[1] Not applicable

Boiling Point Not available 102 °C at 16 mmHg[1]

Thermal Stability

Stable under recommended

storage conditions.[2]

Derivatives show high thermal

stability.[3]

Stable aromatic heterocycle.[4]

Derivatives show high thermal

stability.[5]

HOMO Level -5.3 eV (for a derivative)[3]

Lower than thieno[3,2-

b]thiophene due to cross-

conjugation[6]

LUMO Level -2.8 eV (for a derivative)[3] Not specified

Energy Gap 2.50 eV (for a derivative)[3]
Wide band gaps above 3.0 eV

for derivatives[6]

Experimental Protocols: Synthesis of
Thienothiophenes
The synthesis of thienothiophene isomers can be achieved through various routes, often

involving the construction of the second thiophene ring onto a pre-existing one.

Synthesis of Thieno[3,2-b]thiophene
A common laboratory-scale synthesis of thieno[3,2-b]thiophene starts from 3-bromothiophene.

[3] A more recent and efficient method involves a cascade cyclization of alkynyl diol derivatives.

[7]

Example Protocol: Cascade Cyclization for Substituted Thieno[3,2-b]thiophenes[7]
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This method provides a step-efficient route to substituted thieno[3,2-b]thiophenes.

Reaction Setup: A mixture of a 2,5-dialkylhex-3-yne-2,5-diol derivative, iodine (I₂), and

sodium thiosulfate (Na₂S₂O₃) in a suitable solvent is prepared.

Heating: The reaction mixture is heated at a specific temperature (e.g., 140-150 °C) for a

designated time.

Work-up and Purification: After the reaction is complete, the mixture is cooled, and the

product is extracted with an organic solvent. The organic layer is then washed, dried, and

concentrated. The crude product is purified by column chromatography to yield the desired

substituted thieno[3,2-b]thiophene.
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Figure 2. Synthesis of Thieno[3,2-b]thiophene
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Figure 3. Synthesis of Thieno[2,3-b]thiophene
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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